Cas no 220858-11-7 (Antibiotic IB 96212)
Antibiotic IB 96212 structure
Product Name:Antibiotic IB 96212
CAS No:220858-11-7
MF:C54H94O16
MW:999.314579486847
CID:6655149
Update Time:2024-03-02
Antibiotic IB 96212 Chemical and Physical Properties
Names and Identifiers
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- IB-96212
- IB 96212
- Antibiotic IB 96212
-
- Inchi: 1S/C54H94O16/c1-12-26-53(65)51(63)31(5)17-15-14-16-18-38(28-32(6)55)20-22-41-34(8)49(36(10)54(69-41)27-25-30(4)48(70-54)33(7)39(56)13-2)67-42(58)23-19-29(3)44(59)35(9)45(60)50(46(61)47(62)52(53)64)68-43-24-21-40(57)37(11)66-43/h14-16,18-19,23,29-41,43-52,55-57,59-65H,12-13,17,20-22,24-28H2,1-11H3
- InChI Key: ZJMNECRCNSUGSV-UHFFFAOYSA-N
- SMILES: CCCC1(C(O)C(O)C(O)C(OC2OC(C)C(O)CC2)C(O)C(C)C(O)C(C)C=CC(=O)OC2C(C(OC3(OC(C(C(CC)O)C)C(C)CC3)C2C)CCC(CC(O)C)C=CC=CCC(C)C1O)C)O
Computed Properties
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 70
- XLogP3: 6.201
Antibiotic IB 96212 Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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